(E)-3-(3-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-4-methoxyphenyl)acrylic acid

• IUPAC Name: (E)-3-[3-(1,3-benzodioxol-5-ylmethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid
• InChI: InChI=1S/C18H17NO7S/c1-24-15-6-2-12(4-7-18(20)21)9-17(15)27(22,23)19-10-13-3-5-14-16(8-13)26-11-25-14/h2-9,19H,10-11H2,1H3,(H,20,21)/b7-4+
• InChI Key: GQGFWRYBJQPYJK-QPJJXVBHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)O)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H17NO7S
• Molecular Weight: 391.4 g/mol
• CAS No.: 324044-84-0

Description

(E)-3-(3-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-4-methoxyphenyl)acrylic acid is a useful research compound. Its molecular formula is C18H17NO7S and its molecular weight is 391.39. The purity is usually 95%.
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Scientific Research Applications

Functional Modification of Polymers

Radiation-induced polyvinyl alcohol/acrylic acid hydrogels were modified through the condensation reaction with various amines to form amine-treated polymers. These modifications enhance the swelling properties and thermal stability of the polymers, making them suitable for medical applications due to their improved biological activities (Aly & El-Mohdy, 2015).

Crystal Structure and Biological Activity

The synthesis and biological activity of ether and ester trans-ferulic acid derivatives, which are structurally related to acrylic acids, have been explored. These compounds exhibit antioxidant activity and cytotoxic effects on tumor cell lines, indicating potential applications in cancer research and antioxidant formulations (Obregón-Mendoza et al., 2018).

Synthesis and Cyclization Reactions

Research on the synthesis and cyclization of β-alanine derivatives from acrylic acid interactions has led to compounds with potential applications in medicinal chemistry and drug development (Rutkauskas, Kantminienė, & Beresnevieius, 2008).

Photohydrolysis in Polymer Films

Studies on poly(acrylic acid) esterified with benzyl groups incorporated into multilayered polyelectrolyte films show that upon UV exposure, these groups are photohydrolyzed. This process affects the photoreactivity and thermal stability of the films, suggesting applications in photoresponsive materials and coatings (Jensen et al., 2004).

Organic Sensitizers for Solar Cells

The engineering of organic sensitizers for solar cell applications involves the synthesis of compounds with donor, electron-conducting, and anchoring groups. These sensitizers demonstrate high conversion efficiency when anchored onto TiO2 films, indicating their potential in improving photovoltaic technology (Kim et al., 2006).